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Compound of Interest

Compound Name: 6-FAM SE

Cat. No.: B1672044

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 6-Carboxyfluorescein,
succinimidyl ester (6-FAM SE) powder, a widely used fluorescent labeling reagent. Adherence
to these guidelines is crucial for ensuring personnel safety and maintaining the integrity of the
product for reliable experimental outcomes.

Hazard Identification and Toxicology

6-FAM SE is an amine-reactive fluorescent dye. While extensive quantitative toxicity data such
as LD50 or LC50 values are not readily available in the public domain, the primary hazards are
associated with its reactive nature and potential for irritation.

GHS Hazard Classification:
» Skin Irritation: Category 2[1]
o Eye Irritation: Category 2A[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3A (May cause respiratory
irritation)[1]

Potential Health Effects:

e Inhalation: May cause respiratory tract irritation.[1][2] Inhalation of dust should be avoided.[3]
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o Skin Contact: May cause skin irritation.[1] Prolonged or repeated exposure may lead to
sensitization.[1][3]

o Eye Contact: Causes serious eye irritation.[1] Direct contact can result in redness, pain, and
blurred vision.

 Ingestion: While not considered highly toxic upon ingestion in small quantities, it may be
harmful.[2] It is advisable to seek medical attention if ingested.[2][3]

Chronic Exposure: Prolonged or repeated exposure may cause sensitization.[1][3]

Toxicological Data Values

No specific data (e.g., LD50, LC50) available.[4]
[51[6]

Acute Toxicity (Oral, Dermal, Inhalation)

] o Not listed as a carcinogen by IARC, NTP, or
Carcinogenicity

OSHA.[5]
Mutagenicity No data available.[4][6]
Reproductive Toxicity No data available.[4][6]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, appropriate personal protective equipment and engineering controls are
mandatory when handling 6-FAM SE powder.
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Control

Specification

Engineering Controls

Use in a well-ventilated area. A local exhaust
ventilation system or a chemical fume hood is

recommended to prevent the dispersion of dust.

[11651(7]

Eye/Face Protection

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[8]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)

and a lab coat.[8]

Respiratory Protection

If dust is generated and engineering controls are
insufficient, use a NIOSH-approved particulate

respirator.[7]

Handling and Storage

Proper handling and storage are critical to prevent degradation of the dye and ensure user

safety. 6-FAM SE is sensitive to moisture, light, and temperature.
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Parameter Recommendation Rationale
Minimizes degradation and
Temperature Store at -20°C.[2][3][5][71[9] hydrolysis of the succinimidyl
ester.
. i The succinimidyl ester is highly
Store in a desiccated ) )
] ) susceptible to hydrolysis,
Moisture environment.[3][7] Keep the )
_ _ which renders the dye non-
container tightly closed.[5][7] )
reactive.
Fluorescent dyes can undergo
Light Protect from light.[2][3][4][5][7] photobleaching upon exposure
to light.
For long-term storage, purging ) )
o ) ) Displaces moisture and
the vial with an inert gas like ]
Inert Gas oxygen, further preventing

argon or nitrogen can extend
shelf life.[9]

degradation.

First Aid Measures

In the event of exposure, follow these first aid procedures promptly.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
difficult, seek medical attention.[2][3][5]

Inhalation

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.[2][3]
Skin Contact . . s
[4] Remove contaminated clothing. If irritation

persists, seek medical attention.[2][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[2][3][4] Remove
contact lenses if present and easy to do.[5]
Seek medical attention.[2][3]

Do NOT induce vomiting.[2] Rinse mouth with

Ingestion water.[2][3][5] Seek immediate medical advice.

[2](3]

Accidental Release and Disposal

Spill Response:

o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as outlined in Section 2.

e Avoid generating dust.[3]

o Carefully sweep up the spilled powder using dry methods and place it into a sealed container
for disposal.[3]

e Clean the spill area with a damp cloth.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.[3]

Experimental Protocols
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Protocol 1: Reconstitution of 6-FAM SE Powder

Objective: To prepare a stock solution of 6-FAM SE for use in labeling reactions.

Materials:

Vial of 6-FAM SE powder

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)[2][5]

Vortex mixer

Microcentrifuge

Pipettes and sterile, light-protected microcentrifuge tubes

Procedure:

Before opening, allow the vial of 6-FAM SE powder to warm to room temperature to prevent
condensation of moisture, which can hydrolyze the reactive ester.[10]

 Briefly centrifuge the vial to collect all the powder at the bottom.

e Add the required volume of anhydrous DMSO or DMF to the vial to achieve the desired stock
concentration (typically 1-10 mg/mL).

» Vortex the vial until the powder is completely dissolved.

» Aliguot the stock solution into smaller, single-use volumes in light-protected microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C, protected from light and moisture.

Visualizations
Logical Workflow for Safe Handling of 6-FAM SE Powder
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Workflow for Safe Handling of 6-FAM SE Powder
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Caption: A logical workflow diagram illustrating the key steps for the safe handling of 6-FAM SE
powder.

Signaling Pathway of 6-FAM SE Instability

Primary Degradation Pathways of 6-FAM SE

Degradation Factors
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(Amine-Reactive) Light Exposure Elevated Temperature Moisture/Water

1
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Click to download full resolution via product page

Caption: Diagram showing the main environmental factors leading to the degradation of 6-FAM
SE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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